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Compound of Interest

Compound Name: 4-Benzyl-2,2-dimethylmorpholine

CAS No.: 84761-04-6

Cat. No.: B2790483

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Benzyl-2,2-
dimethylmorpholine, a substituted morpholine derivative with potential applications in

catalysis and polymer science. While specific experimental data for this compound is limited in

publicly accessible literature, this document synthesizes foundational knowledge, proposes a

logical synthetic route, and discusses its potential physicochemical properties and applications

based on established chemical principles and data from structurally related compounds. This

guide is intended to serve as a foundational resource for researchers and professionals

interested in the synthesis and utilization of this and similar N-substituted morpholine scaffolds.

Core Molecular Attributes
4-Benzyl-2,2-dimethylmorpholine is a heterocyclic organic compound characterized by a

morpholine ring N-substituted with a benzyl group and featuring two methyl groups at the C2

position.
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Table 1: Fundamental Molecular Properties
Property Value Source(s)

Molecular Formula C₁₃H₁₉NO [1]

Molecular Weight 205.30 g/mol [2]

CAS Number 84761-04-6

Caption: 2D Structure of 4-Benzyl-2,2-dimethylmorpholine.

Proposed Synthesis Protocol
A definitive, peer-reviewed synthesis protocol for 4-Benzyl-2,2-dimethylmorpholine is not

readily available in the current body of scientific literature. However, a plausible and efficient

synthetic route can be proposed based on the well-established N-alkylation of secondary

amines, in this case, 2,2-dimethylmorpholine, with an appropriate benzylating agent.

Theoretical Synthesis Workflow: N-Alkylation
The proposed synthesis involves the nucleophilic substitution reaction between 2,2-

dimethylmorpholine and benzyl bromide (or benzyl chloride), facilitated by a non-nucleophilic

base to neutralize the resulting hydrohalic acid.
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Process

Product

2,2-Dimethylmorpholine

Reaction Mixture

Benzyl Bromide Base (e.g., K₂CO₃, Et₃N) Solvent (e.g., Acetonitrile, DMF) Inert Atmosphere (N₂ or Ar) Elevated Temperature (Reflux)

Work-up (Filtration, Extraction)

Purification (Column Chromatography)

4-Benzyl-2,2-dimethylmorpholine

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4-Benzyl-2,2-dimethylmorpholine.

Step-by-Step Methodology (Proposed)
It is crucial to note that the following protocol is theoretical and requires experimental validation

for optimization and safety assessment.

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser under an inert atmosphere (N₂ or Argon), add 2,2-dimethylmorpholine (1.0 eq).

Solvent and Base Addition: Dissolve the starting material in a suitable polar aprotic solvent

such as acetonitrile or DMF. Add a non-nucleophilic base (e.g., potassium carbonate or

triethylamine, 1.5-2.0 eq).
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Addition of Benzylating Agent: To the stirring suspension, add benzyl bromide (1.1 eq)

dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction using

Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. If a solid

precipitate (the hydrobromide salt of the base) is present, filter it off. The filtrate can be

concentrated under reduced pressure. The residue is then taken up in a suitable organic

solvent (e.g., ethyl acetate) and washed with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by flash column chromatography

on silica gel to yield the final product.

Physicochemical and Spectroscopic
Characterization (Predicted)
While experimental data is not available, the physicochemical properties and spectroscopic

signatures of 4-Benzyl-2,2-dimethylmorpholine can be predicted based on its structure.

Predicted Physicochemical Properties
Appearance: Likely a colorless to pale yellow oil or low-melting solid at room temperature.

Solubility: Expected to be soluble in common organic solvents such as methanol, ethanol,

chloroform, and ethyl acetate. Limited solubility in water is anticipated.

Boiling Point: A relatively high boiling point is expected due to its molecular weight and

polarity.

Stability: Should be stable under normal laboratory conditions.

Predicted Spectroscopic Data
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the benzyl

group (aromatic protons between 7.2-7.4 ppm and a singlet for the benzylic CH₂ protons).
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The morpholine ring protons will appear as multiplets in the upfield region, and the two

methyl groups at the C2 position will likely appear as a singlet.

¹³C NMR: The carbon NMR spectrum should display signals for the aromatic carbons of the

benzyl group, the benzylic carbon, the carbons of the morpholine ring, and the carbons of

the two methyl groups.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak

corresponding to the molecular weight of the compound (m/z = 205.30). Fragmentation

patterns would likely involve the loss of the benzyl group or cleavage of the morpholine ring.

Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit C-H stretching vibrations

for the aromatic and aliphatic portions of the molecule, as well as C-N and C-O stretching

bands characteristic of the morpholine ring.

Potential Applications
While specific applications for 4-Benzyl-2,2-dimethylmorpholine are not extensively

documented, its structural motifs suggest potential utility in several areas of chemical research

and development.

Catalysis
N-substituted morpholines can act as ligands for transition metals, forming catalysts for various

organic transformations. The nitrogen and oxygen atoms of the morpholine ring can coordinate

with metal centers, and the substituents on the ring can be tailored to influence the steric and

electronic properties of the catalyst. It is plausible that 4-Benzyl-2,2-dimethylmorpholine
could be explored as a ligand in catalytic processes such as cross-coupling reactions or

asymmetric synthesis.

Polymer Science
Morpholine derivatives can be used as building blocks or additives in polymer chemistry. They

can be incorporated into polymer backbones to modify properties such as solubility, thermal

stability, and biocompatibility. As a tertiary amine, 4-Benzyl-2,2-dimethylmorpholine could

also potentially act as a catalyst or curing agent in certain polymerization reactions.
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Pharmaceutical and Agrochemical Research
The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs.[3] N-benzyl and dimethyl substitutions can modulate a compound's

lipophilicity, metabolic stability, and interaction with biological targets. Therefore, 4-Benzyl-2,2-
dimethylmorpholine could serve as a valuable building block for the synthesis of novel

bioactive compounds for screening in drug discovery and agrochemical research.

Safety and Handling
Specific safety and handling data for 4-Benzyl-2,2-dimethylmorpholine are not available.

However, based on the data for structurally similar compounds like 4-benzylmorpholine, the

following precautions should be taken:

General Handling: Handle in a well-ventilated area, preferably in a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.[4]

Inhalation: Avoid inhaling vapors or mists. If inhaled, move to fresh air.[4]

Skin Contact: Avoid contact with skin. In case of contact, wash off immediately with soap and

plenty of water.[4]

Eye Contact: Avoid contact with eyes. In case of contact, rinse immediately with plenty of

water for at least 15 minutes and seek medical attention.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Conclusion
4-Benzyl-2,2-dimethylmorpholine is a chemical compound with established core molecular

properties but a limited public profile regarding its synthesis and application. This guide

provides a foundational understanding of this molecule, including a proposed synthetic route

and predicted characteristics. The structural features of this compound suggest its potential as

a valuable tool in catalysis, polymer science, and as a scaffold in medicinal chemistry. Further

experimental investigation is warranted to fully elucidate its properties and unlock its potential

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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